Cas no 1586-41-0 (2-(Pyridin-1-ium-1-ylmethyl)quinolizin-5-ium iodide)
1586-41-0 structure
Product Name:2-(Pyridin-1-ium-1-ylmethyl)quinolizin-5-ium iodide
CAS No:1586-41-0
MF:C8H11NO2S
MW:185.24344086647
CID:225197
PubChem ID:2764295
Update Time:2025-04-19
2-(Pyridin-1-ium-1-ylmethyl)quinolizin-5-ium iodide Chemical and Physical Properties
Names and Identifiers
-
- 2-(Pyridin-1-ium-1-ylmethyl)quinolizin-5-ium iodide
- methyl 3-amino-3-thiophen-2-ylpropanoate
- Quinolizinium,2-(pyridiniomethyl)-, iodide (1:2)
- Pyridine, compd. with2-(iodomethyl)quinolizinium iodide (1:1)
- Quinolizinium, 2-(iodomethyl)-,compd. with pyridine (1:1)
- Quinolizinium,2-(pyridiniomethyl)-, diiodide (8CI,9CI)
- 188812-40-0
- SB23015
- methyl (+)-3-amino-3-thiophen-2-yl-propionate
- methyl 3-amino-3-(thiophen-2-yl)propanoate
- methyl beta-aminothiophene-2-propanoate
- SY025658
- AJNFOBUKNGRRKH-UHFFFAOYSA-N
- AKOS005070977
- CS-0449068
- 1586-41-0
- A919070
- 7R-0635
- 2-Thiophenepropanoic acid, beta-amino-, methyl ester
- DTXSID40377389
- J-522129
- MFCD03001286
- EN300-55648
- methyl 3-amino-3-(2-thienyl)propanoate
- SCHEMBL1520244
-
- Inchi: 1S/C8H11NO2S/c1-11-8(10)5-6(9)7-3-2-4-12-7/h2-4,6H,5,9H2,1H3
- InChI Key: AJNFOBUKNGRRKH-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C(CC(=O)OC)N
Computed Properties
- Exact Mass: 475.92382
- Monoisotopic Mass: 185.05104977g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 80.6Ų
Experimental Properties
- PSA: 7.98
2-(Pyridin-1-ium-1-ylmethyl)quinolizin-5-ium iodide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM506794-1g |
2-(Pyridin-1-ium-1-ylmethyl)quinolizin-5-iumiodide |
1586-41-0 | 95% | 1g |
$118 | 2022-06-12 | |
| A2B Chem LLC | AF03024-1mg |
methyl 3-amino-3-(thiophen-2-yl)propanoate |
1586-41-0 | >95% | 1mg |
$201.00 | 2024-04-20 | |
| A2B Chem LLC | AF03024-5mg |
methyl 3-amino-3-(thiophen-2-yl)propanoate |
1586-41-0 | >95% | 5mg |
$214.00 | 2024-04-20 | |
| A2B Chem LLC | AF03024-10mg |
methyl 3-amino-3-(thiophen-2-yl)propanoate |
1586-41-0 | >95% | 10mg |
$240.00 | 2024-04-20 | |
| A2B Chem LLC | AF03024-500mg |
methyl 3-amino-3-(thiophen-2-yl)propanoate |
1586-41-0 | >95% | 500mg |
$302.00 | 2024-04-20 | |
| A2B Chem LLC | AF03024-1g |
methyl 3-amino-3-(thiophen-2-yl)propanoate |
1586-41-0 | >95% | 1g |
$392.00 | 2024-04-20 |
2-(Pyridin-1-ium-1-ylmethyl)quinolizin-5-ium iodide Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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